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Compound of Interest

Compound Name: 6-Chloro-5-iodopyrazin-2(1H)-one

Cat. No.: B15533744

Get Quote

Technical Whitepaper: 6-Chloro-5-iodopyrazin-
2(1H)-one
Core Scaffold for Flavivirus Protease Inhibitors and
Pyrazine Functionalization
Executive Summary
6-Chloro-5-iodopyrazin-2(1H)-one (often referred to by its tautomer 6-chloro-5-iodopyrazin-2-

ol) is a highly specialized pyrazine intermediate. It is distinguished by its unique tri-functional

nature: an electrophilic iodine handle at C-5, a leaving group (chlorine) at C-6, and a hydrogen-

bond donor/acceptor motif at C-2.

This compound has emerged as a pivotal building block in the synthesis of allosteric inhibitors

for Flavivirus NS2B-NS3 proteases, specifically targeting Zika (ZIKV) and Dengue (DENV)

viruses. Its structural versatility allows for orthogonal functionalization—using Suzuki-Miyaura

coupling at the C-5 position and Nucleophilic Aromatic Substitution (SNAr) at the C-6 position—

enabling the rapid generation of structure-activity relationship (SAR) libraries.
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Chemical Identity & Properties
The compound exists in a tautomeric equilibrium between the pyrazin-2(1H)-one (keto) and

pyrazin-2-ol (enol) forms. In solution, the keto form typically predominates, but the enol form is

often cited in synthetic schemes involving O-alkylation or Mitsunobu reactions.

Property Data

Systematic Name 6-Chloro-5-iodo-1,2-dihydropyrazin-2-one

Tautomer Name 6-Chloro-5-iodopyrazin-2-ol

Molecular Formula C₄H₂ClIN₂O

Molecular Weight 256.43 g/mol

Precursor CAS 925678-00-8 (for the 2-amino analog)

Physical State Pale yellow solid (isolated crude)

Solubility
Soluble in DMSO, DMF; sparingly soluble in

CH₂Cl₂

SMILES
OC1=NC(I)=C(Cl)N=C1 (enol) /

O=C1NC(Cl)=C(I)N=C1 (keto)

Note on CAS: A specific commercial CAS number for the hydroxy/keto variant is not widely

indexed in public chemical registries. It is routinely synthesized in situ or isolated as a crude

intermediate from the commercially available amine precursor (CAS 925678-00-8).

Synthetic Pathway & Methodology
The synthesis of 6-Chloro-5-iodopyrazin-2(1H)-one is a robust, two-step protocol starting

from 2-amino-6-chloropyrazine. This route ensures regioselective iodination followed by

diazotization.
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Step 1: Regioselective Iodination
The electron-rich amino group directs the electrophilic iodine to the C-5 position.

Reagents: N-Iodosuccinimide (NIS), DMF or Acetonitrile.

Conditions: Room temperature, 12–16 hours.

Step 2: Diazotization-Hydrolysis (Sandmeyer-type)
Conversion of the amine to the hydroxyl group via a diazonium intermediate.

Reagents: Sodium Nitrite (NaNO₂), Sulfuric Acid (H₂SO₄).[1][2]

Conditions: 0°C to Room Temperature.

Detailed Protocol
Iodination:

Dissolve 2-amino-6-chloropyrazine (1.0 eq) in DMF.

Add N-iodosuccinimide (NIS) (1.1 eq) portion-wise at 0°C.

Stir at room temperature for 16 hours.

Workup: Dilute with water, extract with EtOAc, wash with brine, and dry over Na₂SO₄.

Yield: ~85% of 6-chloro-5-iodopyrazin-2-amine (CAS 925678-00-8).[3]

Hydrolysis to Pyrazinone:

Suspend the amine intermediate (1.0 eq) in concentrated H₂SO₄ at 0°C.

Slowly add NaNO₂ (1.1 eq) in small portions (exothermic).

Stir at 0°C for 1 hour, then allow to warm to room temperature.

Pour the mixture onto crushed ice.
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Isolation: Collect the resulting pale yellow precipitate by filtration.[1] Wash extensively with

cold water to remove acid.

Purification: Dry under vacuum.[4][1] The crude product is typically sufficiently pure

(>90%) for subsequent steps.

Visual Synthesis Workflow
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Figure 1: Step-wise synthesis of 6-Chloro-5-iodopyrazin-2(1H)-one from commercial

precursors.

Reactivity Profile & Applications
The utility of 6-Chloro-5-iodopyrazin-2(1H)-one lies in its ability to undergo orthogonal

functionalization. The distinct reactivity of the C-5 iodine and C-6 chlorine atoms allows

chemists to sequentially modify the ring.

Mechanistic Reactivity
C-5 Iodine (Suzuki/Sonogashira Coupling): The C-I bond is weaker and more reactive toward

Palladium-catalyzed cross-coupling than the C-Cl bond. This allows for the introduction of

aryl, vinyl, or alkynyl groups at C-5 without affecting the C-6 chlorine.

C-2 Hydroxyl (Mitsunobu/Alkylation): The hydroxyl group can be alkylated (using alkyl

halides) or subjected to Mitsunobu conditions (PPh₃/DIAD) to introduce solubilizing groups or

linkers.

C-6 Chlorine (SNAr): Once the C-5 position is functionalized, the C-6 chlorine remains

susceptible to nucleophilic aromatic substitution by amines or alkoxides, particularly if the

ring remains electron-deficient.
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Research published in the Journal of Medicinal Chemistry and PMC highlights this scaffold in

the design of inhibitors for the Zika Virus (ZIKV) NS2B-NS3 protease.

Workflow: The C-2 hydroxyl is first protected or alkylated (e.g., with a piperidine moiety).

Subsequently, the C-5 iodine is coupled with a boronic acid to introduce a hydrophobic tail,

and the C-6 chlorine is substituted to fine-tune potency.

Functionalization Logic Diagram
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Figure 2: Orthogonal functionalization strategy for library generation.

Safety & Handling
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Hazard Classification: As a halogenated heterocycle, treat as Warning.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Handling: Use standard Schlenk techniques or a fume hood. Avoid inhalation of dust.

Storage: Store under inert atmosphere (Argon/Nitrogen) at -20°C. The iodide is light-

sensitive; protect from light to prevent degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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